Cas no 1807129-30-1 (6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1807129-30-1
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4880618
• Update Time: 2025-05-26

6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H7ClF2N2O2/c11-3-6-1-5(2-8(16)17)9(10(12)13)7(4-14)15-6/h1,10H,2-3H2,(H,16,17)
• InChI Key： WFWMZAZLAHYKGA-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC(=O)O)C(C(F)F)=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid

Introduction to 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic Acid (CAS No. 1807129-30-1)

6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid, identified by its CAS number 1807129-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The chloromethyl group in the molecular structure of 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid serves as a versatile handle for further functionalization. This feature allows chemists to easily incorporate additional functional groups or link this compound to other biomolecules, such as peptides or proteins, through nucleophilic addition reactions. Such modifications are crucial in drug design, where targeted bioconjugation can enhance the pharmacokinetic properties or improve the specificity of therapeutic agents.

The cyano substituent at the 2-position of the pyridine ring introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule. This modification can affect both the solubility and binding affinity of the compound, making it an important consideration in medicinal chemistry. Additionally, the cyano group is known to participate in hydrogen bonding interactions, which can be exploited to optimize binding interactions with biological targets.

The presence of a difluoromethyl group at the 3-position is particularly noteworthy, as fluorinated compounds are frequently employed in pharmaceuticals due to their ability to modulate metabolic stability and binding affinity. The difluoromethyl group can enhance lipophilicity and reduce metabolic clearance, thereby prolonging the half-life of drug candidates. Furthermore, fluorine atoms can influence conformational preferences and electronic distributions within a molecule, which may lead to improved binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the structural and functional properties of complex molecules like 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid. These tools have been instrumental in predicting binding modes and optimizing molecular structures for enhanced biological activity. For instance, virtual screening techniques have been used to identify potential binding interactions between this compound and various enzyme targets, providing insights into its potential therapeutic applications.

In the realm of drug discovery, 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid has been explored as a precursor for synthesizing novel inhibitors targeting key biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. The unique combination of functional groups in this molecule allows for diverse chemical modifications, enabling the development of structurally diverse libraries for high-throughput screening. Such libraries are essential for identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

One particularly intriguing application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases. The ability to modulate kinase activity through small-molecule inhibitors has made kinases attractive targets for drug development. The structural features of 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid, particularly its pyridine core and electron-withdrawing substituents, make it a promising candidate for designing kinase inhibitors with improved potency and selectivity.

Another area where this compound has shown promise is in antiviral research. Viruses rely on host cellular machinery for replication, making it challenging to develop drugs that target viral pathogens without affecting host cells. The unique chemical properties of 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid have been exploited to design molecules that interfere with viral replication by inhibiting key viral enzymes or disrupting viral-protein interactions. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain viral strains, highlighting its potential as an antiviral agent.

The synthesis of 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the chloromethyl group, cyanation reactions to incorporate the cyano substituent, and fluorination reactions to introduce the difluoromethyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in industrial applications.

The pharmacological evaluation of derivatives derived from 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid has revealed promising results in preclinical studies. These studies have demonstrated that certain derivatives exhibit potent activity against various disease models while maintaining good tolerability profiles. Such findings have generated interest among pharmaceutical companies looking to develop new therapeutics based on this scaffold.

In conclusion,6-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1807129-30-1) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications and functionalization strategies, making it a valuable building block for designing novel bioactive molecules targeting various diseases. Continued research into this compound and its derivatives is expected to yield novel therapeutic agents with improved efficacy and reduced side effects.